1-[(4-Phenylbutanoyl)oxy]pyrrolidine-2,5-dione

• CAS No.: 88556-26-7
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 4-phenylbutanoate
• InChI: InChI=1S/C14H15NO4/c16-12-9-10-13(17)15(12)19-14(18)8-4-7-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2
• InChI Key: UAJOSJRMUJYDLN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCCC2=CC=CC=C2

Description

1-[(4-Phenylbutanoyl)oxy]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(Method J15A) A solution of 4-phenyl-butyric acid (1/95) (6.570 g, 40 mmol) and N-hydroxysuccinimide (4.830 g, 42 mmol) in acetonitrile (100 ml) was treated with N,N′-dicyclohexylcarbodiimide (8.650 g, 42 mmol) at 0° C. The resulting suspension was allowed to stand for 14 hours at 4° C., the precipitate was filtered off and washed with ethyl acetate (3×30 ml). The solvents were removed in vacuum and the residue was crystallized from isopropanol (50 ml) to give the activated ester 15/95 (7.520 g, 72%) as colorless crystals. 1H NMR (DMSO-d6, HMDSO) δ: 1.78-2.20 (2H, m); 2.53-3.00 (8H, m); 6.84-7.67 (5H, m); 10.80 (1H, s).